N'-(5-ethyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-3-yl)benzohydrazide

• IUPAC Name: N'-(5-ethyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-3-yl)benzohydrazide
• InChI: InChI=1S/C20H22N4O2S/c1-4-15-21-17(23-24-18(25)12-8-6-5-7-9-12)16-13-10-20(2,3)26-11-14(13)27-19(16)22-15/h5-9H,4,10-11H2,1-3H3,(H,24,25)(H,21,22,23)
• InChI Key: YCPHKNWTYCTGMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C2C3=C(COC(C3)(C)C)SC2=N1)NNC(=O)C4=CC=CC=C4
• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol

Description

N’-(5-ethyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[74002,7]trideca-1(9),2,4,6-tetraen-3-yl)benzohydrazide is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(5-ethyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-3-yl)benzohydrazide typically involves multiple steps:

Formation of the Tricyclic Core: The initial step involves the construction of the tricyclic core through a series of cyclization reactions. This can be achieved using a combination of cycloaddition and ring-closing metathesis reactions.

Functional Group Modifications: Subsequent steps involve the introduction of functional groups such as the ethyl, dimethyl, and benzohydrazide moieties. These modifications are typically carried out using standard organic synthesis techniques, including alkylation, acylation, and hydrazide formation.

Purification: The final product is purified using chromatographic techniques such as column chromatography or recrystallization to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods. Key considerations for industrial production include optimizing reaction conditions to maximize yield and minimize waste, as well as ensuring the safety and cost-effectiveness of the process.

Chemical Reactions Analysis

Types of Reactions

N’-(5-ethyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-3-yl)benzohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different biological activities.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Conditions for substitution reactions vary depending on the specific substituents being introduced, but common reagents include halogens and organometallic compounds.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N’-(5-ethyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[740

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe for studying biological processes or as a lead compound for drug discovery.

Medicine: The compound’s unique structure could make it a candidate for developing new therapeutic agents.

Industry: It may find applications in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which N’-(5-ethyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-3-yl)benzohydrazide exerts its effects is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its unique tricyclic structure. These interactions may modulate biological pathways, leading to various physiological effects.

Comparison with Similar Compounds

Similar Compounds

N-(4-acetylphenyl)-2-[(5-ethyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-3-yl)sulfanyl]acetamide: This compound shares a similar tricyclic core but has different substituents, which may lead to different biological activities.

2-[(5-ethyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-3-yl)thio]acetic acid ethyl ester: Another related compound with a similar core structure but different functional groups.

Uniqueness

N’-(5-ethyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-3-yl)benzohydrazide is unique due to its specific combination of functional groups and tricyclic structure, which may confer distinct chemical and biological properties compared to similar compounds.